Cas no 825633-07-6 (Naphtho[1,2-b]furan-3-carboxaldehyde, 2-(4-acetylphenyl)-5-hydroxy-)
![Naphtho[1,2-b]furan-3-carboxaldehyde, 2-(4-acetylphenyl)-5-hydroxy- structure](https://www.kuujia.com/scimg/cas/825633-07-6x500.png)
825633-07-6 structure
Product name:Naphtho[1,2-b]furan-3-carboxaldehyde, 2-(4-acetylphenyl)-5-hydroxy-
Naphtho[1,2-b]furan-3-carboxaldehyde, 2-(4-acetylphenyl)-5-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Naphtho[1,2-b]furan-3-carboxaldehyde, 2-(4-acetylphenyl)-5-hydroxy-
- 2-(4-acetylphenyl)-5-hydroxybenzo[g][1]benzofuran-3-carbaldehyde
- 2-(4-ACETYLPHENYL)-5-HYDROXYNAPHTHO[1,2-B]FURAN-3-CARBALDEHYDE
- DTXSID60837435
- 825633-07-6
-
- Inchi: InChI=1S/C21H14O4/c1-12(23)13-6-8-14(9-7-13)20-18(11-22)17-10-19(24)15-4-2-3-5-16(15)21(17)25-20/h2-11,24H,1H3
- InChI Key: KZRPAKUXNBKCMO-UHFFFAOYSA-N
- SMILES: CC(=O)C1=CC=C(C=C1)C2=C(C3=C(O2)C4=CC=CC=C4C(=C3)O)C=O
Computed Properties
- Exact Mass: 330.08920892g/mol
- Monoisotopic Mass: 330.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 510
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.5Ų
- XLogP3: 4
Naphtho[1,2-b]furan-3-carboxaldehyde, 2-(4-acetylphenyl)-5-hydroxy- Related Literature
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Régis Boehringer,Philippe Geoffroy,Michel Miesch Org. Biomol. Chem., 2015,13, 6940-6943
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Kyu Man Youn,Dae Hyun Ahn,Gyeong Heon Kim,Durai Karthik,Ju Young Lee,Jang Hyuk Kwon New J. Chem., 2018,42, 5532-5539
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Hanwen Sun,Haijing Qi Anal. Methods, 2013,5, 267-272
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Adnan Mohammad,Wayesh Qarony,Saidjafarzoda Ilhom,Dietmar Knipp,Necmi Biyikli,Yuen Hong Tsang RSC Adv., 2020,10, 14856-14866
825633-07-6 (Naphtho[1,2-b]furan-3-carboxaldehyde, 2-(4-acetylphenyl)-5-hydroxy-) Related Products
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